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Compound of Interest

Compound Name: 2-Methyl-5-nitrobenzimidazole

Cat. No.: B158376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyl-5-nitrobenzimidazole, a

heterocyclic compound of significant interest in medicinal chemistry. This document details its

chemical structure, IUPAC nomenclature, physicochemical properties, synthesis protocols, and

known biological activities, with a focus on its potential applications in drug development.

Chemical Structure and Nomenclature
2-Methyl-5-nitrobenzimidazole is an organic compound featuring a benzimidazole core,

which is a bicyclic system composed of fused benzene and imidazole rings. A methyl group is

substituted at the second position of the imidazole ring, and a nitro group is attached to the fifth

position of the benzene ring.

IUPAC Name: 2-methyl-5-nitro-1H-benzimidazole[1][2]

Due to tautomerism, this compound can also be named 2-methyl-6-nitro-1H-benzimidazole.[2]

[3] The chemical structure is depicted below:
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Synonyms: 5-Nitro-2-methylbenzimidazole, 2-Methyl-6-nitrobenzimidazole[2]

Physicochemical and Computed Properties
A summary of the key physicochemical and computed properties of 2-Methyl-5-
nitrobenzimidazole is presented in the table below. This data is essential for its handling,

formulation, and application in experimental settings.
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Property Value Source

Molecular Formula C₈H₇N₃O₂ PubChem[3], NIST[2]

Molecular Weight 177.16 g/mol PubChem[3], NIST[2]

Appearance
Yellow to orange crystalline

solid
CymitQuimica[1]

CAS Number 1792-40-1 PubChem[3], NIST[2]

InChI

InChI=1S/C8H7N3O2/c1-5-9-

7-3-2-6(11(12)13)4-8(7)10-

5/h2-4H,1H3,(H,9,10)

PubChem[3], NIST[2]

SMILES
CC1=NC2=CC=C(C=C2N1)--

INVALID-LINK--[O-]

LogP (Octanol-Water Partition

Coefficient)
1.9 PubChem[3]

Hydrogen Bond Donor Count 1 PubChem[3]

Hydrogen Bond Acceptor

Count
3 PubChem[3]

Rotatable Bond Count 0 PubChem[3]

Synthesis of 2-Methyl-5-nitrobenzimidazole
The synthesis of 2-methyl-5-nitrobenzimidazole and its derivatives is a key area of research

for the development of new therapeutic agents. A common and effective method involves the

condensation of 4-nitro-o-phenylenediamine with acetic acid.

Experimental Protocol: Synthesis via Condensation
Reaction
This protocol outlines a standard laboratory procedure for the synthesis of 2-Methyl-5-
nitrobenzimidazole.

Materials:
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4-nitro-o-phenylenediamine

Glacial acetic acid

Hydrochloric acid (4N)

Ammonium hydroxide solution

Ethanol

Round-bottom flask

Reflux condenser

Beakers

Filtration apparatus (Buchner funnel, filter paper)

pH paper

Melting point apparatus

Procedure:

Reaction Setup: In a round-bottom flask, a mixture of 4-nitro-o-phenylenediamine (0.1 mol)

and glacial acetic acid (0.12 mol) is prepared.

Reflux: The mixture is refluxed for 4-5 hours. The progress of the reaction can be monitored

using thin-layer chromatography (TLC).

Neutralization: After completion of the reaction, the mixture is cooled to room temperature.

The resulting solution is then carefully poured into a beaker containing cold water. The pH of

the solution is adjusted to 7 by the slow addition of ammonium hydroxide solution.

Precipitation and Filtration: The solid product that precipitates out is collected by filtration

using a Buchner funnel.
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Washing: The crude product is washed thoroughly with cold water to remove any unreacted

starting materials and impurities.

Recrystallization: The crude product is purified by recrystallization from ethanol to obtain

pure 2-Methyl-5-nitrobenzimidazole.

Drying and Characterization: The purified product is dried in a desiccator. The purity of the

compound can be confirmed by determining its melting point and by spectroscopic

techniques such as IR and NMR.

Biological Activities and Potential Applications
2-Methyl-5-nitrobenzimidazole and its derivatives have been reported to exhibit a wide range

of biological activities, making them promising candidates for drug development. The presence

of the nitro group is often crucial for their pharmacological effects.

Antimicrobial and Antiparasitic Activity
Benzimidazole derivatives are well-known for their broad-spectrum antimicrobial and

antiparasitic properties. The 5-nitrobenzimidazole scaffold is a key pharmacophore in several

clinically used drugs. These compounds have shown efficacy against various bacteria, fungi,

and protozoa.

Anticancer Activity
Recent studies have highlighted the potential of 5-nitrobenzimidazole derivatives as anticancer

agents. Their proposed mechanism of action involves the induction of apoptosis (programmed

cell death) and inhibition of cell proliferation in various cancer cell lines. The electron-

withdrawing nature of the nitro group is believed to play a significant role in their cytotoxic

effects.

Antioxidant Activity
Some derivatives of 2-substituted-5-nitrobenzimidazole have been shown to possess

antioxidant properties. They can scavenge free radicals, which are implicated in a variety of

disease states, suggesting a potential role in the management of oxidative stress-related

conditions.
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Signaling Pathway and Experimental Workflow
To visualize the logical flow of synthesis and characterization, a workflow diagram is provided

below. Additionally, a proposed signaling pathway for the anticancer activity of 2-Methyl-5-
nitrobenzimidazole is illustrated, based on its known effects on cancer cells.
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Synthesis and Characterization Workflow for 2-Methyl-5-nitrobenzimidazole

Synthesis

Characterization

Start: Reagents
(4-nitro-o-phenylenediamine, Acetic Acid)

Reflux Reaction

Neutralization with NH4OH

Precipitation and Filtration

Recrystallization from Ethanol

Pure 2-Methyl-5-nitrobenzimidazole

Melting Point Determination IR Spectroscopy NMR Spectroscopy

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the synthesis and characterization of 2-Methyl-5-
nitrobenzimidazole.

Proposed Anticancer Signaling Pathway of 2-Methyl-5-nitrobenzimidazole
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Click to download full resolution via product page

Caption: A diagram of the proposed signaling pathway for the anticancer activity of 2-Methyl-5-
nitrobenzimidazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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